7-(2-chlorophenyl)-4-(2-phenyl-2H-1,2,3-triazole-4-carbonyl)-1lambda6,4-thiazepane-1,1-dione

• IUPAC Name: [7-(2-chlorophenyl)-1,1-dioxo-1,4-thiazepan-4-yl]-(2-phenyltriazol-4-yl)methanone
• InChI: InChI=1S/C20H19ClN4O3S/c21-17-9-5-4-8-16(17)19-10-11-24(12-13-29(19,27)28)20(26)18-14-22-25(23-18)15-6-2-1-3-7-15/h1-9,14,19H,10-13H2
• InChI Key: MNPALRNTNPGCCZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCS(=O)(=O)C1C2=CC=CC=C2Cl)C(=O)C3=NN(N=C3)C4=CC=CC=C4
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol
• CAS No.: 2034608-22-3

Description

This compound is a heterocyclic thiazepane derivative featuring a 2-chlorophenyl substituent at the 7-position and a 2-phenyl-1,2,3-triazole-4-carbonyl group at the 4-position. Its structure combines a sulfone-modified thiazepane ring with halogenated aromatic and triazole moieties, which are common in bioactive molecules. The 1,2,3-triazole group is notable for its stability and role in hydrogen bonding, while the chlorophenyl substituent may enhance lipophilicity and target binding . Crystallographic studies using programs like SHELX (e.g., SHELXL, SHELXS) are critical for resolving its three-dimensional conformation and intermolecular interactions .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Halogen-Substituted Thiazepane Derivatives

The fluorine-substituted analog, 7-(2-fluorophenyl)-4-[1-(4-fluorophenyl)cyclopropanecarbonyl]-1lambda6,4-thiazepane-1,1-dione (), shares structural similarity but differs in halogen placement and cyclopropane integration. Key distinctions include:

Property	Target Compound (Cl)	Fluorinated Analog (F)
Halogen Position	2-chlorophenyl (C₆H₄Cl)	2-fluorophenyl (C₆H₄F)
Carbonyl Group	2-phenyl-1,2,3-triazole-4-carbonyl	1-(4-fluorophenyl)cyclopropanecarbonyl
Molecular Weight (g/mol)	~450 (estimated)	~435 (calculated)
Electron-Withdrawing Effect	Higher (Cl > F)	Lower (F < Cl)
Lipophilicity (LogP)	~3.5 (predicted)	~3.0 (predicted)

The chlorine atom’s stronger electron-withdrawing nature may enhance binding to electrophilic targets (e.g., enzymes), while fluorine’s smaller size could improve metabolic stability .

Triazole-Containing Pesticides

Triazole derivatives like etaconazole and propiconazole () share the 1,2,4-triazole core, which is pivotal for antifungal activity. However, the target compound’s 1,2,3-triazole group and thiazepane backbone differentiate its mechanism. For example:

• Etaconazole: Targets fungal lanosterol 14α-demethylase via triazole-N coordination to heme iron.
• Target Compound : The 1,2,3-triazole may engage in hydrogen bonding (N–H···S/O interactions) rather than metal coordination, as seen in ’s triazole-thione structure .

Crystallographic Insights

The compound’s crystal packing likely involves N–H···O/S hydrogen bonds, akin to the hexameric assembly observed in ’s triazole-thione complex . SHELX-refined structures (e.g., R-factor < 0.05) would confirm its planar triazole ring and sulfone geometry, critical for drug-receptor docking .

Hypothesized Bioactivity

Comparatively, ’s triazole pesticides exhibit EC₅₀ values in the nM–µM range, implying the target compound may require optimization for similar efficacy .